Cas no 76884-33-8 (3-(chloromethyl)-Isoquinoline hydrochloride)

• Product Name: 3-(chloromethyl)-Isoquinoline hydrochloride
• CAS No: 76884-33-8
• MF: C₁₀H₉Cl₂N
• MW: 214.091160535812
• CID: 1036678
• Update Time: 2025-11-02

3-(chloromethyl)-Isoquinoline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(chloromethyl)-Isoquinoline hydrochloride
• 3-(Chloromethyl)isoquinoline hydrochloride

• Inchi： 1S/C10H8ClN.ClH/c11-6-10-5-8-3-1-2-4-9(8)7-12-10;/h1-5,7H,6H2;1H
• InChI Key： YETGNODBVXTTEB-UHFFFAOYSA-N
• SMILES： ClCC1C=C2C=CC=CC2=CN=1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1

3-(chloromethyl)-Isoquinoline hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Additional information on 3-(chloromethyl)-Isoquinoline hydrochloride

3-(Chloromethyl)-Isoquinoline Hydrochloride (CAS No. 76884-33-8): Properties, Applications, and Market Insights

3-(Chloromethyl)-Isoquinoline hydrochloride (CAS No. 76884-33-8) is a versatile organic compound widely used in pharmaceutical and chemical research. This compound belongs to the isoquinoline derivatives family, known for their significant role in drug discovery and material science. With its unique chloromethyl functional group, it serves as a key intermediate in synthesizing various bioactive molecules.

The chemical structure of 3-(chloromethyl)-isoquinoline hydrochloride features a fused benzene and pyridine ring, enhancing its reactivity and applicability. Researchers often explore its potential in medicinal chemistry, particularly in developing central nervous system (CNS) targeting agents. Its hydrochloride salt form improves solubility, making it suitable for laboratory and industrial applications.

One of the trending topics in organic synthesis is the demand for high-purity intermediates like 3-(chloromethyl)-isoquinoline hydrochloride. Scientists frequently search for "isoquinoline derivatives in drug development" or "chloromethyl group reactivity," highlighting its relevance. This compound is also studied for its role in catalysis and ligand design, addressing modern challenges in green chemistry.

In the pharmaceutical industry, 3-(chloromethyl)-isoquinoline hydrochloride is utilized to create anticancer agents and neuroprotective compounds. Its mechanism often involves enzyme inhibition or receptor modulation, aligning with current research on targeted therapies. The compound's stability under controlled conditions makes it a preferred choice for scale-up processes.

Market trends indicate growing interest in custom synthesis of isoquinoline-based compounds, driven by advancements in personalized medicine. Suppliers and manufacturers focus on providing high-quality 3-(chloromethyl)-isoquinoline hydrochloride to meet global demand. Analytical techniques like HPLC and NMR ensure its purity, catering to GMP standards.

From a safety perspective, proper handling of 3-(chloromethyl)-isoquinoline hydrochloride is essential. Laboratories follow standard protocols for storage and disposal, emphasizing environmental responsibility. Researchers also investigate its biodegradability to align with sustainable chemistry goals.

In summary, 3-(chloromethyl)-isoquinoline hydrochloride (CAS No. 76884-33-8) is a critical chemical intermediate with broad applications. Its role in drug discovery, material science, and catalysis underscores its importance. As the industry evolves, this compound continues to support innovations in life sciences and industrial chemistry.